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Compound of Interest

Compound Name: 2,4-Difluororesorcinol

Cat. No.: B067399 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for 2,4-Difluororesorcinol (CAS 195136-71-1), a fluorinated building

block utilized in various research applications. The following procedural guidance outlines

operational plans for handling and disposal to ensure laboratory safety and build trust in your

experimental processes.

Chemical Identifier:

Name: 2,4-Difluororesorcinol

Synonyms: 2,4-Difluoro-1,3-dihydroxy benzene, 2,4-Difluorobenzene-1,3-diol[1][2]

CAS Number: 195136-71-1[1][2][3][4]

Hazard Summary: 2,4-Difluororesorcinol is classified as acutely toxic if swallowed and can

cause serious eye irritation.[1][4] It is essential to handle this compound with appropriate

personal protective equipment and in a controlled environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2,4-Difluororesorcinol.
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Protection Type Recommended Equipment Specifications and Notes

Eye/Face Protection
Safety Goggles and Face

Shield

Use tight-sealing safety

goggles. A face shield is also

recommended to provide

additional protection against

splashes.

Skin Protection
Chemical Resistant Gloves

and Protective Clothing

Wear protective gloves and

clothing. Specific glove

materials should be chosen

based on the experimental

context and duration of

handling. Regularly inspect

gloves for any signs of

degradation or puncture.

Respiratory Protection
NIOSH/MSHA Approved

Respirator

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA-approved

respiratory protection should

be worn. This may include a

dust mask (type N95 or P2) or

a positive-pressure supplied air

respirator for high airborne

contaminant concentrations.[1]

[4][5]

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust

ventilation.[3]
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet (SDS).

Personal Protection: Put on all required PPE as detailed in the table above.

Dispensing: Carefully weigh and dispense the solid compound, avoiding the creation of dust.

[3]

During Use: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

handling area.

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[6] Clean all

equipment and the work area to prevent cross-contamination.

Storage: Store 2,4-Difluororesorcinol in a tightly closed container in a dry, cool, and well-

ventilated place.[3] For long-term stability, a storage temperature of -20°C is recommended.

[1][4][7] Keep it away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 2,4-Difluororesorcinol and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Spill Management:

Evacuate: In case of a spill, evacuate unnecessary personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Cover powder spills

with a plastic sheet or tarp to minimize spreading.[3]

Clean-up:

Wear appropriate PPE.
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Mechanically take up the spilled material (e.g., sweep or vacuum with a HEPA filter) and

place it into a properly labeled, appropriate container for disposal.[3]

Avoid creating dust.[3]

For liquid spills, use an inert absorbent material to soak up the chemical.[3][6]

Decontamination: Clean the contaminated surfaces thoroughly.[3]

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Do not flush the product into the sanitary sewer system or surface water.[3]

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling of 2,4-Difluororesorcinol
in a laboratory setting.
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Safe Handling Workflow for 2,4-Difluororesorcinol
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Work in a Ventilated Fume Hood
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Perform Experimental Procedure

Clean Work Area and Equipment

Properly Store or Dispose of Chemical

Remove and Decontaminate PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 2,4-Difluororesorcinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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